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Compound of Interest

Compound Name: C.l. Sulphur Yellow 2

Cat. No.: B074651

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a detailed protocol for the preparation of C.I. Sulphur Yellow
2 solutions for research and development applications. C.l. Sulphur Yellow 2, a sulphur dye, is
inherently insoluble in water.[1][2][3][4][5] This protocol outlines a standard laboratory
procedure for its solubilization using an alkaline reducing agent, specifically sodium sulfide. The
resulting solution contains the water-soluble leuco form of the dye, suitable for various
experimental applications. Safety precautions, key parameters, and a visual workflow are
provided to ensure reproducible and safe handling.

Introduction

C.l. Sulphur Yellow 2 (CAS No. 1326-66-5) is a yellow-brown powder widely used in the textile
industry for dyeing cellulosic fibers such as cotton, hemp, and viscose.[3][4][5] Its insolubility in
water necessitates a chemical reduction process to convert it into a substantive, water-soluble
form. This is achieved by treatment with a reducing agent, most commonly an aqueous solution
of sodium sulfide, which transforms the dye into its leuco form.[6][7] This application note
provides a detailed methodology for the preparation of C.I. Sulphur Yellow 2 solutions in a
laboratory setting.

Materials and Equipment

2.1 Materials:
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C.l. Sulphur Yellow 2 (powder)

¢ Sodium sulfide (NazS) flakes or crystals

e Sodium carbonate (Naz=COs), anhydrous (optional, as a pH buffer)

» Anionic wetting agent (e.g., sodium dodecyl sulfate - SDS) (optional, to aid initial dispersion)
» Deionized water

» Nitrogen gas (optional, for creating an inert atmosphere)

2.2 Equipment:

e Analytical balance

o Beakers or Erlenmeyer flasks

o Graduated cylinders

o Magnetic stirrer and stir bars

o Heating mantle or hot plate with temperature control

e Thermometer

e Fume hood

e pH meter

o Standard laboratory glassware

e Personal Protective Equipment (PPE): safety goggles, lab coat, gloves (nitrile or neoprene)

Experimental Protocols

3.1. Safety Precautions
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» Sodium sulfide is corrosive and releases toxic hydrogen sulfide (H2S) gas upon contact with
acids or moisture. All procedures must be performed in a well-ventilated fume hood.

o Wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.
e Avoid inhalation of dust from the dye powder and sodium sulfide.

 In case of contact with skin or eyes, rinse immediately with copious amounts of water and
seek medical attention.

3.2. Preparation of Stock Solution (e.g., 1% w/v)

This protocol describes the preparation of 100 mL of a 1% (w/v) C.I. Sulphur Yellow 2 stock
solution. Adjust quantities as needed for different concentrations or volumes.

Step 1: Preparation of the Reducing Solution

In a 250 mL beaker or Erlenmeyer flask, add approximately 80 mL of deionized water.
» Place the beaker on a magnetic stirrer and begin gentle stirring.

o Carefully weigh and add 1.0 - 2.0 g of sodium sulfide (NazS) to the water. Note: The optimal
amount of sodium sulfide can vary, but a 1:1 to 2:1 ratio of NazS to dye is a common starting
point for sulphur dyes.[7]

o (Optional) Add 0.5 g of sodium carbonate (Na2CQOs) to maintain alkalinity and enhance the
reduction process.

e Continue stirring until the sodium sulfide and sodium carbonate are fully dissolved.
Step 2: Dispersion of C.l1. Sulphur Yellow 2
e In a separate small beaker, weigh 1.0 g of C.I. Sulphur Yellow 2 powder.

o (Optional) To aid in wetting the hydrophobic dye powder, create a paste by adding a small
amount (e.g., 2-3 drops) of an anionic wetting agent and a few milliliters of the prepared
reducing solution. Mix thoroughly with a glass rod until a smooth paste is formed.[8]
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e Add the C.I. Sulphur Yellow 2 powder or paste to the stirring sodium sulfide solution from
Step 1.

Step 3: Reduction and Dissolution

e Heat the solution to 80-95°C while continuing to stir.[9] Caution: Do not boil vigorously, as
this can accelerate the decomposition of the sodium sulfide and the dye.

e Maintain this temperature and continue stirring for 15-30 minutes. The solution should
gradually change color to a clear yellow-brown as the dye is reduced and dissolves.[2][3][10]

o (Optional) To minimize oxidation of the leuco dye by air, the flask can be blanketed with
nitrogen gas during heating and cooling.

Step 4: Final Preparation and Storage
o Turn off the heat and allow the solution to cool to room temperature.
e Once cooled, transfer the solution to a 100 mL volumetric flask.

* Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask.

 Bring the solution to the final volume of 100 mL with deionized water and mix thoroughly.

e The prepared solution is sensitive to oxidation. For short-term storage, keep it in a tightly
sealed, amber glass bottle to protect it from light and air. For longer-term storage,
refrigeration and an inert atmosphere are recommended.

Data Presentation

Table 1. Key Parameters for Preparation of 1% C.I. Sulphur Yellow 2 Solution
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Notes

Parameter Value/Range
C.l. Sulphur Yellow 2 10g
Sodium Sulfide (NazS) 1.0-20g

Acts as the primary reducing

agent.

Sodium Carbonate (Na2CO3)

0.5 g (Optional)

Provides alkalinity.

Deionized Water

g.s. to 100 mL

Temperature

80-95°C

For reduction and dissolution.

Heating Time

15 - 30 minutes

Appearance

Yellow-brown solution

[2](3][10]

Table 2: Physical and Chemical Properties of C.I. Sulphur Yellow 2

Property Description Reference
CAS Number 1326-66-5 [2][3]
Appearance Brown powder [2][3]
Solubility in Water Insoluble [L1121[31[41[5]
o ) Soluble (forms a yellow-brown
Solubility in NazS Solution ) [1112][3]
solution)
o Can dissolve in organic
Solubility in Ethanol/Acetone [1]

solvents

Reaction in Conc. H2S0a

Partial dissolution; dilution

yields a yellow precipitate

[1](2][3]

Visualization of Experimental Workflow
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Solution Preparation
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Caption: Workflow for preparing C.I. Sulphur Yellow 2 solution.
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Caption: Chemical transformation of C.I. Sulphur Yellow 2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. Sulphur Yellow 2 - Sulphur Yellow GC - Sulphur Light Yellow from Emperor Chem
[emperordye.com]

e 10. Water Soluble Sulphur Yellow 2 (Sulphur Light Yellow GC) for Textile and Leather -
Sulphur Yellow 2 and Sulphur Yellow Gc [enochdye.en.made-in-china.com]

 To cite this document: BenchChem. [Application Notes and Protocols for C.I. Sulphur Yellow
2 Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074651#protocol-for-preparing-c-i-sulphur-yellow-2-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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